Cas no 137437-16-2 (Estra-4,9(11)-diene-3,17-dione,10-[2-(methylthio)ethyl]- (9CI))
137437-16-2 structure
Product Name:Estra-4,9(11)-diene-3,17-dione,10-[2-(methylthio)ethyl]- (9CI)
CAS No:137437-16-2
MF:C21H28O2S
MW:344.510825157166
CID:157415
PubChem ID:9928113
Update Time:2025-04-19
Estra-4,9(11)-diene-3,17-dione,10-[2-(methylthio)ethyl]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Estra-4,9(11)-diene-3,17-dione,10-[2-(methylthio)ethyl]- (9CI)
- (8S,10R,13S,14S)-13-methyl-10-(2-methylsulfanylethyl)-2,6,7,8,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
- 10-methylthioethyl estra-4,9(11)-diene 3,17-dione
- (8S,13S,14S)-13-methyl-10-[2-(methylsulfanyl)ethyl]-7,8,10,12,13,14,15,16-octahydro-1H-cyclopenta[a]phenanthrene-3,17(2H,6H)-dione (non-preferred name)
- Estra-4,9(11)-diene-3,17-dione, 10-(2-(methylthio)ethyl)-
- RU 54115
- RU-54115
- DTXSID90160182
- 137437-16-2
- CHEMBL3752510
- SCHEMBL3279278
- ru54115
-
- Inchi: 1S/C21H28O2S/c1-20-9-8-18-16(17(20)5-6-19(20)23)4-3-14-13-15(22)7-10-21(14,18)11-12-24-2/h8,13,16-17H,3-7,9-12H2,1-2H3/t16-,17-,20-,21+/m0/s1
- InChI Key: JKOMPAPOBLVXKS-IDPBPBMLSA-N
- SMILES: S(C)CC[C@]12CCC(C=C1CC[C@@H]1C2=CC[C@]2(C)C(CC[C@@H]12)=O)=O
Computed Properties
- Exact Mass: 344.18114
- Monoisotopic Mass: 344.18100131g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 646
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- PSA: 34.14
Estra-4,9(11)-diene-3,17-dione,10-[2-(methylthio)ethyl]- (9CI) Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
137437-16-2 (Estra-4,9(11)-diene-3,17-dione,10-[2-(methylthio)ethyl]- (9CI)) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk